Cas no 1520564-04-8 (O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine)
O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine
- o-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine
- EN300-1982788
- 1520564-04-8
-
- Inchi: 1S/C8H9ClFNO/c9-7-1-2-8(10)6(5-7)3-4-12-11/h1-2,5H,3-4,11H2
- InChI Key: APUVXLCDECVJLI-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1)CCON)F
Computed Properties
- Exact Mass: 189.0356698g/mol
- Monoisotopic Mass: 189.0356698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.2Ų
O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1982788-0.05g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1982788-0.1g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1982788-0.25g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1982788-0.5g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1982788-1.0g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1982788-2.5g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1982788-5.0g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1982788-10.0g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1982788-1g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1982788-5g |
O-[2-(5-chloro-2-fluorophenyl)ethyl]hydroxylamine |
1520564-04-8 | 5g |
$2858.0 | 2023-09-16 |
O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine
Recent Advances in the Study of O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine (CAS: 1520564-04-8)
O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine (CAS: 1520564-04-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This hydroxylamine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. The compound's unique chemical structure, featuring a chloro-fluorophenyl moiety, contributes to its distinctive pharmacological properties and reactivity.
Recent studies have focused on the synthesis and characterization of O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine, with particular attention to its stability and reactivity under physiological conditions. Researchers have developed optimized synthetic routes that improve yield and purity, making the compound more accessible for further biological evaluation. The compound's ability to serve as a precursor for reactive nitrogen species has also been investigated, highlighting its potential in targeted drug delivery systems.
In pharmacological studies, O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine has demonstrated selective inhibitory effects on specific enzymes involved in inflammatory pathways. Preliminary in vitro assays have shown significant activity against key inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. The compound's mechanism of action appears to involve the generation of nitric oxide-related species, which modulate enzyme activity through nitrosylation.
Structural-activity relationship (SAR) studies have revealed that the chloro and fluoro substituents on the phenyl ring play crucial roles in determining the compound's biological activity and metabolic stability. Computational modeling and molecular docking simulations have provided insights into the compound's binding interactions with target proteins, facilitating the design of more potent analogs. These findings have important implications for the development of next-generation therapeutic agents based on this chemical scaffold.
Toxicological evaluations of O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine have been conducted to assess its safety profile. While the compound shows favorable pharmacokinetic properties in animal models, researchers have identified certain metabolic pathways that may lead to the formation of potentially reactive intermediates. These findings underscore the importance of further optimization to improve the compound's therapeutic index before clinical development.
The potential applications of O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine extend beyond its direct pharmacological effects. Recent studies have explored its use as a building block for the synthesis of more complex drug molecules and as a tool compound for studying enzyme mechanisms. The compound's versatility and unique chemical properties make it a valuable asset in medicinal chemistry research and drug discovery programs.
Looking forward, researchers are focusing on several key areas for further investigation: (1) optimization of the compound's physicochemical properties to enhance bioavailability, (2) development of targeted delivery systems to improve tissue specificity, and (3) exploration of combination therapies that could synergize with the compound's mechanism of action. These efforts are expected to accelerate the translation of this promising compound into clinically relevant therapeutic agents.
1520564-04-8 (O-2-(5-chloro-2-fluorophenyl)ethylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)